molecular formula C16H12FNO3 B8587536 methyl 2-(1H-indol-4-yloxy)-4-fluorobenzoate

methyl 2-(1H-indol-4-yloxy)-4-fluorobenzoate

Cat. No.: B8587536
M. Wt: 285.27 g/mol
InChI Key: SKOZPXISIPZMSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(1H-indol-4-yloxy)-4-fluorobenzoate is a useful research compound. Its molecular formula is C16H12FNO3 and its molecular weight is 285.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H12FNO3

Molecular Weight

285.27 g/mol

IUPAC Name

methyl 4-fluoro-2-(1H-indol-4-yloxy)benzoate

InChI

InChI=1S/C16H12FNO3/c1-20-16(19)12-6-5-10(17)9-15(12)21-14-4-2-3-13-11(14)7-8-18-13/h2-9,18H,1H3

InChI Key

SKOZPXISIPZMSJ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C=C(C=C1)F)OC2=CC=CC3=C2C=CN3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Methyl 2,4-difluorobenzoate (1.53 g), K3PO4 (1.89 g) and 4-hydroxyindole (1.08 g) were stirred at 110° C. in diglyme (12 mL) for 24 hours. The reaction was cooled and poured into ether. The solution was washed three times with 1M aqueous NaOH solution, and brine, and dried over Na2SO4. The solution was then concentrated, and the crude product was chromatographed on silica gel with 20% ethyl acetate/hexanes.
Quantity
1.53 g
Type
reactant
Reaction Step One
Name
K3PO4
Quantity
1.89 g
Type
reactant
Reaction Step One
Quantity
1.08 g
Type
reactant
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

Methyl 2,4-difluorobenzoate (2 g, 11.6 mmol)), K3PO4 (2.4 g, 11.3 mmol) and 4-hydroxyindazole (1.40 g, 10.5 mmol) were stirred at 115° C. in diglyme (20 mL) for 24 hours. The reaction was cooled and poured into ether. The solution was washed three times with 1M NaOH solution, followed by brine, and then dried over Na2SO4 and filtered. The filtrate was then concentrated, and the crude product was chromatographed on silica gel with 20% ethyl acetate/hexanes.
Quantity
2 g
Type
reactant
Reaction Step One
Name
K3PO4
Quantity
2.4 g
Type
reactant
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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